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Compound of Interest

Compound Name: Tris(diethylamino)phosphine

Cat. No.: B1199214

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for
Tris(diethylamino)phosphine (CAS No. 2283-11-6), a versatile organophosphorus compound
utilized in organic synthesis. Due to its hazardous properties, a thorough understanding of its
safety profile is critical for all personnel who handle this substance. This document outlines the
known hazards, safe handling procedures, and emergency responses based on available
Safety Data Sheets (SDS).

Chemical Identification and Physical Properties

Tris(diethylamino)phosphine, also known as Hexaethylphosphorous triamide, is a flammable
and reactive liquid.[1][2] Its key identifiers and physical properties are summarized below.
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Property

Value

CAS Number

2283-11-6[3]

Molecular Formula

C12H30N3P[1]

Molecular Weight 247.36 g/mol [1]

Appearance Clear colorless to yellow-orange liquid[1][4]
Boiling Point 80-90 °C at 10 mmHg[4]

Density 0.903 g/mL at 25 °C[4]

Refractive Index

n20/D 1.475[4]

Flash Point 59 °C (138.2 °F) - closed cup[3]
N Insoluble in water.[4][5] Moderately soluble in
Solubility ]
organic solvents.[2]
Sensitivity Air sensitive[5]

Hazard Identification and Classification

Tris(diethylamino)phosphine is classified as a hazardous chemical. The GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classifications are

summarized in the table below.
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
H226:
Flammable GHSO02 (Flame) ) o
o Category 3 Warning|3] Flammable liquid
Liquids (3]
and vapor[1][6]
Skin GHSO07 H315: Causes
Corrosion/Irritatio  Category 2 (Exclamation Warning|[3] skin irritation[1]
n Mark)[3] [6]
Serious Eye GHSO07 H319: Causes
Damage/Eye Category 2 (Exclamation Warning|3] serious eye
Irritation Mark)[3] irritation[1][6]
Specific Target
o GHSO07 H335: May
Organ Toxicity ) ) )
(Sing! Category 3 (Exclamation Warning|3] cause respiratory
ingle
g Mark)[3] irritation[1][6]
Exposure)

Summary of Hazards:

o Flammability: The compound is a flammable liquid with a flash point of 59 °C. Vapors can
form explosive mixtures with air and may travel to a source of ignition.[6][7]

o Health Hazards: It is harmful if swallowed or inhaled.[1] It causes irritation to the skin, eyes,
and respiratory system.[1][4][6]

Experimental Protocols for Safety Data

While the specific laboratory reports for Tris(diethylamino)phosphine are not publicly
available, the hazard classifications are determined using standardized experimental protocols,
typically following guidelines from organizations like the OECD (Organisation for Economic Co-
operation and Development).

o Flash Point Determination: The flash point is generally determined using a closed-cup
method, such as the Pensky-Martens closed-cup tester (e.g., OECD Guideline 102). A
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sample is heated at a controlled rate, and an ignition source is periodically introduced into
the vapor space to determine the lowest temperature at which the vapors ignite.

Skin Irritation/Corrosion: In vivo skin irritation is typically assessed using animal models (e.g.,
OECD Guideline 404). The substance is applied to the shaved skin of rabbits, and the site is
observed for signs of erythema (redness) and edema (swelling) over a period of time. In vitro
methods using reconstructed human epidermis are increasingly used as alternatives.

Eye Irritation/Corrosion: The potential for eye irritation is evaluated by instilling the substance
into the eye of a test animal, usually a rabbit (e.g., OECD Guideline 405). The eyes are then
examined for effects on the cornea, iris, and conjunctiva. Alternative in vitro methods, such
as the Bovine Corneal Opacity and Permeability (BCOP) test, are also employed.

Acute Inhalation Toxicity: This is assessed by exposing animals (usually rats) to the
substance's vapor or aerosol in a controlled chamber for a set period (e.g., OECD Guideline
403). The concentration that is lethal to 50% of the test animals (LC50) is determined.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Engineering Controls:

» Handle the substance in a well-ventilated area, preferably within a chemical fume hood.[6]
o Use explosion-proof electrical, ventilating, and lighting equipment.

e Ground and bond containers and receiving equipment to prevent static discharge.[7]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety goggles with side-shields or a face shield.[8]

o Skin Protection: Wear suitable protective clothing and gloves (e.g., nitrile rubber).

» Respiratory Protection: If vapors or aerosols are generated, a NIOSH-approved respirator
with an appropriate cartridge is required. A full-face supplied-air respirator may be necessary
for higher exposures.[6]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
Keep away from heat, sparks, open flames, and other ignition sources.[6]
Store under an inert gas to prevent reaction with air and moisture.[1]
Recommended storage temperature is below 30°C.[4][5]

Store locked up or in an area accessible only to authorized personnel.[6]

Emergency Procedures

First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[6]

Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and plenty
of water. Consult a physician.[6]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult a physician.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician. Never
give anything by mouth to an unconscious person.[6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.
Unsuitable Extinguishing Media: Do NOT use a water jet.[6]
Specific Hazards: Vapors can form explosive mixtures with air.[6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[6]
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Accidental Release Measures:

o Evacuate personnel to a safe area.[6]

e Ensure adequate ventilation and remove all sources of ignition.[6]

o Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[6]

» Contain the spillage and collect it with a non-combustible absorbent material (e.g., sand,
earth, vermiculite). Place it in a suitable container for disposal.[6]

Visual Guides and Workflows

The following diagrams illustrate key safety workflows for handling
Tris(diethylamino)phosphine.

Caption: Safe handling workflow for Tris(diethylamino)phosphine.
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Hazards Identified:
- Flammable Liquid
- Skin Irritant
- Eye Irritant

- Respiratory Irritant
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Caption: PPE selection guide for Tris(diethylamino)phosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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